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Compound of Interest

Compound Name: Metcamifen

Cat. No.: B13415143

Important Notice: The chemical "Metcamifen” was not found in our searches. The following
information is provided for Metamizole (also known as Dipyrone), a common analgesic, as it is
a potential misspelling. It is crucial to verify the identity of your chemical substance before
following any disposal protocol.

This guide provides essential safety and logistical information for the proper disposal and
handling of Metamizole in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize environmental impact.

Immediate Safety and Handling Precautions

Before handling Metamizole, it is imperative to consult the Safety Data Sheet (SDS) and wear
appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear approved safety goggles or glasses.[1][2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[1]
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

Prevent dust formation.[1][3]

Do not eat, drink, or smoke when using this product.[2][4]

Handle in a well-ventilated place.[1][5]

Step-by-Step Disposal Procedures

Metamizole is classified as harmful to aquatic life with long-lasting effects.[2][5] Therefore, it
must not be released into the environment.[1][2] Sewering (flushing down the drain) of
pharmaceutical waste is strictly prohibited by the EPA.[6][7][8]

o Determine if the Waste is Hazardous:

o Consult your institution's Environmental Health and Safety (EHS) office to determine if
your Metamizole waste is considered hazardous under local and national regulations (e.g.,
EPA RCRA guidelines).[9] The EPA maintains "P" and "U" lists of chemicals that are
designated as hazardous waste.[7]

e Segregate the Waste:
o Do not mix Metamizole waste with non-hazardous waste.[7]
o Collect waste in a suitable, closed, and clearly labeled container.[1][4]
e On-site Collection and Storage:
o Sweep up any solid material and place it into a suitable container for disposal.[1][4]

o For liquid spills, soak up with an inert absorbent material.[2]
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o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials like strong oxidizing agents.[1][3][4]

o Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.[2][4][9]

o Disposal must be conducted at an approved waste disposal plant, typically via
incineration.[2][9]

o Ensure all required documentation, such as a waste manifest, is completed and retained.

[9]
e Decontamination:

o Thoroughly wash hands and any affected skin areas with plenty of water after handling.[1]

[2]14]

o Clean any contaminated surfaces.

Quantitative Safety and Hazard Data

The following table summarizes key hazard information for Metamizole.
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Hazard Classification

Description

Citations

Acute Oral Toxicity

Harmful if swallowed.

[4]115]

Skin Sensitization

May cause an allergic skin

reaction.

[2]3]15]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child.

[2]31[5]

Specific Target Organ Toxicity

Causes damage to organs
(Blood) through prolonged or
repeated exposure if

swallowed.

[2](3]1(5]

Hazardous to the Aquatic

Environment

Harmful to aquatic life. Toxic to
aquatic life with long-lasting

effects.

[2](5]

Metamizole Degradation Pathway

Metamizole is a prodrug that is unstable in agueous solutions and rapidly hydrolyzes to its

primary active metabolite, 4-methyl-amino-antipyrine (MAA).[10][11] MAA is then further

metabolized or degraded into other products.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. msd.com [msd.com]

. merck.com [merck.com]

. tcichemicals.com [tcichemicals.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Healthcare Environmental Resource Center (HERC) [hercenter.org]

°
~ (o)) &) EaN w N -

. hazardouswasteexperts.com [hazardouswasteexperts.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13415143?utm_src=pdf-body-img
https://www.benchchem.com/product/b13415143?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC467480010&productDescription=METAMIZOLE+SODIUM+MONOHY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Metamizol%20Injection%20Formulation_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Metamizol%20Injection%20Formulation_AH_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/M3060_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/15771m.pdf
https://www.hercenter.org/dental/pharma.php
https://www.hazardouswasteexperts.com/epa-updated-rules-for-pharmaceutical-waste-sewering/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

8. US EPA Issues Final Rule Governing Management for Hazardous Waste Pharmaceuticals
- Red On line (COM) [red-on-line.com]

9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 10. benchchem.com [benchchem.com]
e 11. benchchem.com [benchchem.com]
e 12. go.drugbank.com [go.drugbank.com]

 To cite this document: BenchChem. [Proper Disposal and Handling of Metamizole
(Dipyrone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415143#metcamifen-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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